Cas no 25764-12-9 (Scandium nitride (ScN))

• Product Name: Scandium nitride (ScN)
• CAS No: 25764-12-9
• MF: NSc
• MW: 58.9626092910767
• CID: 242292
• PubChem ID: 117629
• Update Time: 2025-08-05

Scandium nitride (ScN) Chemical and Physical Properties

Names and Identifiers

• Scandium nitride (ScN)
• nitridoscandium
• Scandium nitride
• Scandium mononitride
• EINECS 247-247-2
• Q4321619
• 25764-12-9
• DTXSID9067142
• azanylidynescandium
• DTXCID3037383

• Inchi： 1S/N.Sc
• InChI Key： CUOITRGULIVMPC-UHFFFAOYSA-N
• SMILES： [Sc]#N

Computed Properties

• Exact Mass: 58.958981g/mol
• Monoisotopic Mass: 58.958981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8Ų

Additional information on Scandium nitride (ScN)

Scandium Nitride (ScN) - CAS No. 25764-12-9: A Comprehensive Overview

Scandium nitride (ScN), with the CAS number 25764-12-9, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various advanced technologies. This material, characterized by its high melting point, excellent thermal conductivity, and exceptional mechanical strength, has become a focal point in materials science and engineering.

The synthesis of Scandium nitride (ScN) can be achieved through several methods, including reactive sputtering, chemical vapor deposition (CVD), and solid-state reactions. Each method has its advantages and limitations, and the choice of method often depends on the specific application requirements. For instance, reactive sputtering is widely used for thin film deposition due to its ability to produce high-quality, uniform films with precise control over thickness and composition.

One of the most significant properties of Scandium nitride (ScN) is its high melting point, which exceeds 2000°C. This property makes it an ideal candidate for high-temperature applications, such as in thermal barrier coatings and high-temperature electronics. Additionally, the excellent thermal conductivity of ScN ensures efficient heat dissipation, which is crucial for maintaining the performance and longevity of electronic devices operating at elevated temperatures.

The mechanical properties of Scandium nitride (ScN) are also noteworthy. It exhibits high hardness and wear resistance, making it suitable for use in cutting tools and wear-resistant coatings. Recent studies have shown that the addition of small amounts of dopants can further enhance these properties, opening up new possibilities for tailoring the material's performance to specific applications.

In the field of electronics, Scandium nitride (ScN) has shown promise as a potential material for next-generation transistors. Its high electron mobility and low effective mass make it an attractive candidate for use in high-frequency devices and nanoelectronics. Research in this area is ongoing, with scientists exploring various doping strategies to optimize the electronic properties of ScN.

The optical properties of Scandium nitride (ScN) are another area of active research. It exhibits a wide bandgap, which can be tuned by varying the composition or introducing dopants. This tunability makes it a versatile material for optoelectronic applications, such as light-emitting diodes (LEDs) and photodetectors. Recent studies have demonstrated that ScN-based devices can achieve high efficiency and stability under various operating conditions.

Beyond its physical properties, the environmental stability of Scandium nitride (ScN) is also a critical factor in its potential applications. Unlike some other advanced materials that degrade under harsh conditions, ScN maintains its integrity even when exposed to high temperatures, corrosive environments, or mechanical stress. This robustness makes it a reliable choice for long-term use in demanding industrial settings.

The synthesis and characterization of Scandium nitride (ScN) have been extensively studied using a variety of techniques, including X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), and energy-dispersive X-ray spectroscopy (EDX). These techniques provide detailed insights into the crystal structure, morphology, and elemental composition of the material, which are essential for understanding its behavior in different applications.

In conclusion, Scandium nitride (ScN), with its unique combination of physical properties and environmental stability, represents a promising material for a wide range of advanced applications. Ongoing research continues to uncover new possibilities for its use in electronics, optoelectronics, and other cutting-edge technologies. As our understanding of this material deepens, it is likely to play an increasingly important role in shaping the future of materials science and engineering.